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Compound of Interest

Compound Name: Z16078526

Cat. No.: B10857422

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the delivery methods for the

small molecule Z16078526 (also known as Z160) in animal models, based on currently

available research. Z16078526 is identified as an inducer of Uncoupling Protein 1 (UCP1), a

key protein in thermogenesis and energy expenditure. It exerts its effects through the

modulation of the A-kinase anchoring protein 1 (AKAP1)/Protein Kinase A (PKA) signaling

pathway, leading to the phosphorylation of p38 Mitogen-Activated Protein Kinase (MAPK) and

subsequent lipolysis. These characteristics make Z16078526 a compound of interest for

research in metabolic diseases, particularly obesity and related disorders.

Data Presentation
The following table summarizes the quantitative data from a key in vivo study utilizing

Z16078526 in a mouse model.
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Parameter Value Animal Model Source

Compound Z16078526 (Z160) C57BL/6J male mice [1]

Dosage 1.5 mg/kg body weight C57BL/6J male mice [1]

Delivery Method
Subcutaneous

Injection
C57BL/6J male mice [1]

Vehicle DMSO (100 µl) C57BL/6J male mice [1]

Time Point for

Analysis

20 hours post-

injection
C57BL/6J male mice [1]

Observed Effects

Increased body

temperature,

Increased UCP1

protein in Brown

Adipose Tissue (BAT)

C57BL/6J male mice [1]

Experimental Protocols
This section provides a detailed protocol for the administration of Z16078526 to mice via

subcutaneous injection, as described in the cited literature.

Protocol 1: Subcutaneous Administration of Z16078526 in Mice

Objective: To investigate the in vivo effects of Z16078526 on thermogenesis and UCP1

expression.

Materials:

Z16078526 (CAS Number: 852222-94-7)

Dimethyl sulfoxide (DMSO)

C57BL/6J male mice

Sterile 1 ml syringes with 27-gauge needles
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Animal scale

Rectal probe for temperature measurement (or other suitable device)

Procedure:

Animal Acclimation: Acclimate C57BL/6J male mice to the housing conditions for at least one

week prior to the experiment. Ensure standard laboratory conditions (12-hour light/dark

cycle, controlled temperature and humidity, and ad libitum access to food and water).

Preparation of Z16078526 Solution:

On the day of the experiment, prepare a stock solution of Z16078526 in DMSO.

The final injection volume will be 100 µl per mouse. Calculate the required concentration

to achieve a dose of 1.5 mg/kg body weight. For example, for a 25g mouse, the required

dose is 0.0375 mg. The concentration of the solution should therefore be 0.375 mg/ml.

Prepare a vehicle control solution of 100% DMSO.

Dosing and Administration:

Weigh each mouse accurately on the day of injection.

Calculate the precise volume of the Z16078526 solution for each mouse based on its body

weight to administer 1.5 mg/kg.

Administer the calculated volume of Z16078526 solution or an equal volume of the DMSO

vehicle via subcutaneous injection. The injection site should be near the brown adipose

tissue (BAT), which is located in the interscapular region.

Post-Injection Monitoring and Analysis:

Monitor the animals for any adverse reactions.

At 20 hours post-injection, measure the body temperature of the mice using a rectal probe

or another appropriate method.
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Following temperature measurement, euthanize the animals according to approved

institutional guidelines.

Collect plasma and tissues, particularly the interscapular brown adipose tissue (BAT), for

further analysis (e.g., Western blot for UCP1 protein expression, mRNA analysis).

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of Z16078526 Action

The following diagram illustrates the proposed signaling cascade initiated by Z16078526,

leading to the induction of UCP1 and thermogenesis.
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Caption: Proposed signaling pathway of Z16078526.

Experimental Workflow for In Vivo Study

This diagram outlines the key steps of the experimental workflow for evaluating the in vivo

effects of Z16078526.
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Caption: In vivo experimental workflow for Z16078526.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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